Cas no 1804404-74-7 (Ethyl 2-chloro-6-chloromethyl-4-cyanobenzoate)

• Product Name: Ethyl 2-chloro-6-chloromethyl-4-cyanobenzoate
• CAS No: 1804404-74-7
• MF: C₁₁H₉Cl₂NO₂
• MW: 258.100661039352
• CID: 4947885
• Update Time: 2025-10-28

Ethyl 2-chloro-6-chloromethyl-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-6-chloromethyl-4-cyanobenzoate

• Inchi： 1S/C11H9Cl2NO2/c1-2-16-11(15)10-8(5-12)3-7(6-14)4-9(10)13/h3-4H,2,5H2,1H3
• InChI Key： DSLQNGZUGWOTAJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CC(CCl)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-chloro-6-chloromethyl-4-cyanobenzoate

Ethyl 2-chloro-6-chloromethyl-4-cyanobenzoate (CAS No. 1804404-74-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-chloro-6-chloromethyl-4-cyanobenzoate (CAS No. 1804404-74-7) is a highly functionalized aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile reactivity and potential applications in drug development. This compound, characterized by its two chlorine atoms and a cyano group at strategic positions on the benzoate backbone, serves as a crucial intermediate in the synthesis of various bioactive molecules.

The structure of Ethyl 2-chloro-6-chloromethyl-4-cyanobenzoate encompasses several key functional groups that make it particularly valuable in medicinal chemistry. The presence of both chloro substituents at the 2nd and 6th positions enhances its electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in constructing complex molecular frameworks. Additionally, the cyano group at the 4th position introduces a polar moiety that can participate in hydrogen bonding interactions, thereby influencing the solubility and binding affinity of derived compounds.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, infectious disorders, and neurological conditions. The compound Ethyl 2-chloro-6-chloromethyl-4-cyanobenzoate has emerged as a valuable building block in these endeavors. Its unique structural features allow for facile modifications through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed to introduce aryl or heteroaryl groups into pharmacophores.

One of the most compelling applications of Ethyl 2-chloro-6-chloromethyl-4-cyanobenzoate lies in its utility as a precursor for designing small-molecule inhibitors targeting enzyme-driven pathways. For instance, researchers have leveraged its reactive chloromethyl group to synthesize analogs of kinase inhibitors, which play a critical role in modulating signaling cascades dysregulated in cancer cells. The cyano group has also been exploited to develop compounds with antimicrobial properties, showcasing the compound's broad spectrum of pharmacological relevance.

The synthesis of derivatives from Ethyl 2-chloro-6-chloromethyl-4-cyanobenzoate often involves multi-step organic transformations that highlight its synthetic versatility. A notable example includes its conversion into substituted benzoic acids via hydrolysis of the ester group, followed by selective functionalization of the aromatic ring. Such transformations are instrumental in generating libraries of compounds for high-throughput screening (HTS), a cornerstone of modern drug discovery initiatives.

Advances in computational chemistry have further enhanced the utility of Ethyl 2-chloro-6-chloromethyl-4-cyanobenzoate by enabling virtual screening and molecular docking studies. These computational approaches allow researchers to predict the binding modes and affinities of derived compounds with biological targets, thereby accelerating the optimization process. The integration of machine learning algorithms with experimental data has also refined the design principles for constructing novel derivatives with enhanced pharmacological profiles.

In conclusion, Ethyl 2-chloro-6-chloromethyl-4-cyanobenzoate (CAS No. 1804404-74-7) represents a cornerstone intermediate in contemporary pharmaceutical synthesis. Its structural attributes and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of drug discovery efforts across multiple therapeutic domains.